Cas no 1537572-46-5 (4-(4-fluorophenyl)-1-(methylamino)butan-2-ol)

• Product Name: 4-(4-fluorophenyl)-1-(methylamino)butan-2-ol
• CAS No: 1537572-46-5
• MF: C₁₁H₁₆FNO
• MW: 197.24924659729
• CID: 5869686
• PubChem ID: 165671682
• Update Time: 2025-10-19

4-(4-fluorophenyl)-1-(methylamino)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorophenyl)-1-(methylamino)butan-2-ol
• EN300-1783223
• 1537572-46-5

• Inchi： 1S/C11H16FNO/c1-13-8-11(14)7-4-9-2-5-10(12)6-3-9/h2-3,5-6,11,13-14H,4,7-8H2,1H3
• InChI Key： HZXKVTRXWBLFRW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCC(CNC)O

Computed Properties

• Exact Mass: 197.121592296g/mol
• Monoisotopic Mass: 197.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-(4-fluorophenyl)-1-(methylamino)butan-2-ol

Comprehensive Overview of 4-(4-fluorophenyl)-1-(methylamino)butan-2-ol (CAS No. 1537572-46-5): Properties, Applications, and Research Insights

The compound 4-(4-fluorophenyl)-1-(methylamino)butan-2-ol (CAS No. 1537572-46-5) is a fluorinated organic molecule with a unique structural framework, combining a phenyl ring substituted with fluorine and an amino-alcohol moiety. This configuration endows it with distinct physicochemical properties, making it a subject of interest in pharmaceutical and material science research. The presence of the 4-fluorophenyl group enhances its lipophilicity and metabolic stability, while the methylamino and hydroxyl groups contribute to its potential as a building block for bioactive molecules.

In recent years, the demand for fluorinated compounds like 4-(4-fluorophenyl)-1-(methylamino)butan-2-ol has surged due to their applications in drug discovery. Fluorine incorporation is a common strategy to improve drug potency, bioavailability, and blood-brain barrier penetration. Researchers are particularly intrigued by its potential role in designing central nervous system (CNS) therapeutics, given its structural resemblance to neurotransmitters. Questions like "How does fluorination impact drug efficacy?" or "What are the synthetic routes for 4-(4-fluorophenyl)-1-(methylamino)butan-2-ol?" frequently appear in scientific forums, reflecting its relevance in modern chemistry.

The synthesis of 1537572-46-5 typically involves multi-step organic reactions, including nucleophilic substitution and reduction. A key challenge is optimizing yield while minimizing byproducts—a topic often explored in green chemistry discussions. Environmental concerns have driven interest in catalytic methods and solvent-free conditions, aligning with the broader trend of sustainable synthesis. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for characterizing this compound, ensuring purity for downstream applications.

Beyond pharmaceuticals, 4-(4-fluorophenyl)-1-(methylamino)butan-2-ol has potential in agrochemicals and specialty materials. Its fluorine content may contribute to pesticidal activity or polymer stability, though these applications require further validation. Searches like "Fluorinated compounds in agriculture" or "Amino-alcohols in material science" highlight growing interdisciplinary interest. However, rigorous safety assessments remain essential, as with any novel compound.

In summary, CAS No. 1537572-46-5 represents a versatile scaffold with untapped potential. Its dual functionality—fluorine and amino-alcohol—positions it at the intersection of medicinal chemistry and industrial innovation. As research advances, this compound may unlock answers to pressing questions in drug design and sustainable chemistry, making it a worthy focus for academic and industrial investigations alike.